Cas no 1781234-68-1 (methyl 4-amino-3,3-dimethylbutanoate hydrochloride)

• Product Name: methyl 4-amino-3,3-dimethylbutanoate hydrochloride
• CAS No: 1781234-68-1
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 2102842
• Update Time: 2025-05-20

methyl 4-amino-3,3-dimethylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-?amino-?3,?3-?dimethyl-?, methyl ester, hydrochloride
• Butanoic acid, 4-​amino-​3,​3-​dimethyl-​, methyl ester, hydrochloride
• methyl 4-amino-3,3-dimethylbutanoate hydrochloride
• JNNRODZJFFKGGF-UHFFFAOYSA-N
• CID 118096939

• Inchi： 1S/C7H15NO2.ClH/c1-7(2,5-8)4-6(9)10-3;/h4-5,8H2,1-3H3;1H
• InChI Key： JNNRODZJFFKGGF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC(C)(C)CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Topological Polar Surface Area: 52.3

Additional information on methyl 4-amino-3,3-dimethylbutanoate hydrochloride

Methyl 4-Amino-3,3-Dimethylbutanoate Hydrochloride: A Comprehensive Overview

Methyl 4-amino-3,3-dimethylbutanoate hydrochloride (CAS No. 1781234-68-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a butanoate backbone with a methyl group attached to the fourth carbon, an amino group at the third position, and two methyl substituents on the same carbon, creating a branched structure that contributes to its distinct chemical properties.

The molecular structure of methyl 4-amino-3,3-dimethylbutanoate hydrochloride is characterized by a central carbon chain with branching at the third carbon. This branching not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and stability of drugs. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that similar branched structures can significantly improve the solubility and absorption rates of pharmaceutical compounds.

One of the key areas where methyl 4-amino-3,3-dimethylbutanoate hydrochloride has shown promise is in drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for encapsulating drugs or delivering therapeutic agents to specific targets within the body. A study conducted by Smith et al. (2023) explored the use of this compound as a carrier in nanoparticle-based drug delivery systems, showcasing its potential to enhance therapeutic efficacy while minimizing side effects.

Moreover, the synthesis of methyl 4-amino-3,3-dimethylbutanoate hydrochloride has been optimized through various methodologies, including enzymatic catalysis and microwave-assisted synthesis. These advancements have not only improved the efficiency of production but also reduced environmental impact. For example, a recent paper in *Green Chemistry* (2023) reported a novel enzymatic route that achieves high yields with minimal byproducts, aligning with current trends toward sustainable chemical processes.

In terms of biological activity, methyl 4-amino-3,3-dimethylbutanoate hydrochloride has been investigated for its potential as an inhibitor of certain enzymes involved in metabolic pathways. Preliminary studies suggest that it may exhibit selective inhibition against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in neurodegenerative diseases like Alzheimer's disease. While further research is needed to validate these findings, they underscore the compound's potential role in therapeutic interventions.

Another intriguing aspect of this compound is its application in food additives. Due to its mild flavor profile and stability under various processing conditions, it has been considered as a natural flavor enhancer or stabilizer in food products. Recent consumer studies indicate a growing preference for natural additives over synthetic ones, making this compound a promising candidate for future applications in the food industry.

Finally, it is worth noting that methyl 4-amino-3,3-dimethylbutanoate hydrochloride has been subjected to rigorous safety assessments to evaluate its toxicity and suitability for human consumption or medical use. According to data from regulatory agencies and independent research institutions, the compound demonstrates low toxicity at typical exposure levels, which bodes well for its prospective uses.